Cas no 5426-51-7 (Acetic acid,2-hydroxy-, octyl ester)
5426-51-7 structure
Product Name:Acetic acid,2-hydroxy-, octyl ester
CAS No:5426-51-7
MF:C10H20O3
MW:188.264003753662
CID:384613
PubChem ID:225049
Update Time:2025-04-19
Acetic acid,2-hydroxy-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-hydroxy-, octyl ester
- octyl 2-hydroxyacetate
- AC1L5DR3
- AC1Q678E
- AR-1K9034
- CTK5A0248
- NSC14112
- NSC-14112
- octyl hydroxyacetate
- SCHEMBL1548190
- DTXSID00279779
- 5426-51-7
-
- Inchi: 1S/C10H20O3/c1-2-3-4-5-6-7-8-13-10(12)9-11/h11H,2-9H2,1H3
- InChI Key: FKUVGXBVCSQMHI-UHFFFAOYSA-N
- SMILES: O(C(CO)=O)CCCCCCCC
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.967
- Boiling Point: 241°Cat760mmHg
- Flash Point: 101.6°C
- Refractive Index: 1.443
- PSA: 46.53
- LogP: 1.88240
Acetic acid,2-hydroxy-, octyl ester Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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